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Compound of Interest

Compound Name: Stachartin C

Cat. No.: B1163457 Get Quote

Stachartin C: Unraveling a Fungal Metabolite
Stachartin C is a naturally occurring compound classified as a phenylspirodrimane, a complex

class of meroterpenoids. It is produced by the fungus Stachybotrys chartarum, a mold often

found in water-damaged buildings. While the isolation and structural elucidation of Stachartin
C have been documented, a complete laboratory protocol for its total synthesis has not yet

been published in scientific literature. This means that a detailed, step-by-step guide for its

chemical construction from simpler starting materials is not currently available for researchers

and drug development professionals.

Compound Profile
Property Value

Molecular Formula C₂₉H₄₁NO₆

Class Phenylspirodrimane

Producing Organism Stachybotrys chartarum

Significance
Part of a large family of fungal metabolites with

diverse and potent biological activities.

Biosynthetic Pathway Insights

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1163457?utm_src=pdf-interest
https://www.benchchem.com/product/b1163457?utm_src=pdf-body
https://www.benchchem.com/product/b1163457?utm_src=pdf-body
https://www.benchchem.com/product/b1163457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While a synthetic protocol is unavailable, understanding the natural production of Stachartin C
within Stachybotrys chartarum can provide valuable insights. The biosynthesis of

phenylspirodrimanes is a complex process involving multiple enzymatic steps. It is believed to

start from the combination of a sesquiterpenoid drimane unit and a polyketide-derived aromatic

moiety. This intricate biological machinery highlights the structural complexity that chemists aim

to replicate in a laboratory setting.

The general biosynthetic pathway for phenylspirodrimanes is outlined below. It is important to

note that this is a generalized representation and specific enzymes and intermediates for

Stachartin C are still under investigation.
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Caption: Generalized biosynthetic pathway of phenylspirodrimanes.

Future Outlook
The lack of a published total synthesis for Stachartin C presents an open challenge and a

potential opportunity for synthetic organic chemists. The development of a synthetic route

would not only provide access to this specific compound for further biological evaluation but

also contribute to the broader field of natural product synthesis by establishing new

methodologies for constructing the complex phenylspirodrimane scaffold. As research into the

metabolites of Stachybotrys chartarum continues, it is plausible that a total synthesis of

Stachartin C will be reported in the future. Researchers interested in this compound should

continue to monitor the chemical literature for new developments in this area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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